7-Methyl-2,3,4,6-tetrahydro-1H-1,6-naphthyridin-5-one

• IUPAC Name: 7-methyl-2,3,4,6-tetrahydro-1H-1,6-naphthyridin-5-one
• InChI: InChI=1S/C9H12N2O/c1-6-5-8-7(9(12)11-6)3-2-4-10-8/h5,10H,2-4H2,1H3,(H,11,12)
• InChI Key: FGRAFZTWVOIBTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCCN2)C(=O)N1
• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol

Description

1,6-Naphthyridines are nitrogen-containing heterocyclic compounds that have been well explored by the scientific community due to their wide range of biological applications. They are considered the naphthalene analog of pyridine with one nitrogen atom in each ring.

Synthesis Analysis

The synthesis of similar compounds, such as 1,6-naphthyridines, often involves the condensation of aldehydes with various amines and subsequent reduction.

Molecular Structure Analysis

Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms.

Chemical Reactions Analysis

The reactivity of these compounds with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes has been studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a similar compound, 4-Methyl-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolinium, the molecular formula is CHN, the average mass is 188.288 Da, and the monoisotopic mass is 188.143372 Da.

Scientific Research Applications

Anticancer Properties

. .

Anti-HIV Activity

. This makes them potential candidates for the development of new antiretroviral drugs.

Antimicrobial Activity

. This suggests they could be used in the development of new antimicrobial agents, which are needed to combat antibiotic-resistant bacteria.

Analgesic Properties

. This means they could potentially be used in pain management.

Anti-inflammatory Activity

.

Antioxidant Activity

, which means they could be used in the prevention of diseases caused by oxidative stress.

Mechanism of Action

Target of Action

It’s known that 1,6-naphthyridines, a class of compounds to which this molecule belongs, are pharmacologically active and have a variety of applications such as anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Mode of Action

For example, (phenoxy-aryl)urea appended 1,6-naphthyridines act as sex hormone regulatory agents, N-arylated/chromone/acid appended 1,6-naphthyridines act as anti-HIV agents .

Biochemical Pathways

It’s known that 1,6-naphthyridines have a wide spectrum of biological applications .

Result of Action

It’s known that 1,6-naphthyridines have a variety of applications such as anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Future Directions

The future directions in the study of these compounds could involve further exploration of their synthesis, reactivity, and applications. There is a burgeoning interest in the synthesis and biological applications of 1,6-naphthyridines.